5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-(2-ethoxyphenyl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H12N2O2/c1-3-14-10-7-5-4-6-9(10)11-12-8(2)13-15-11/h4-7H,3H2,1-2H3
• InChI Key: ORSLFATZQYLUNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=NO2)C
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It has also been shown to inhibit the activity of bacterial DNA gyrase, a protein that is essential for bacterial replication.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit bacterial growth. In vivo studies have shown that this compound can reduce tumor growth in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole in lab experiments is its high purity and yield. This compound is relatively easy to synthesize and can be obtained in large quantities. Additionally, it has a wide range of potential applications, making it a versatile compound for scientific research. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole. One potential direction is the development of new drugs based on this compound. Studies have shown that this compound has potential as a lead compound for the development of new anti-cancer, anti-inflammatory, and anti-bacterial drugs. Another direction is the exploration of this compound's potential as a luminescent material and as a component in organic electronics. Finally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of 5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole can be achieved through various methods, including the reaction of 2-ethoxybenzohydrazide with acetic anhydride and phosphorus oxychloride in the presence of pyridine. Another method involves the reaction of 2-ethoxybenzohydrazide with methyl chloroformate in the presence of triethylamine. Both methods yield high purity and yield of the compound.

Scientific Research Applications

5-(2-Ethoxyphenyl)-3-methyl-1,2,4-oxadiazole has shown promising results in various scientific research applications, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. In drug discovery, it has been explored for its potential as a lead compound for the development of new drugs. In material science, it has been studied for its potential as a luminescent material and as a component in organic electronics.